Cas no 1804369-18-3 (Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804369-18-3
• MF: C₁₁H₁₀ClF₃INO₃
• MW: 423.554685115814
• CID: 4838873
• Update Time: 2025-10-20

Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H10ClF3INO3/c1-2-19-9(18)3-6-7(4-12)10(17-5-8(6)16)20-11(13,14)15/h5H,2-4H2,1H3
• InChI Key： IDWKDJGJFQWQOV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CCl)=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Analysis of Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804369-18-3)

The compound Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804369-18-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy functional groups, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive agents.

In recent years, the demand for halogenated pyridine derivatives like Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate has surged, driven by advancements in medicinal chemistry and material science. The compound's iodo substituent is particularly noteworthy, as it facilitates Suzuki-Miyaura and other palladium-catalyzed reactions, which are critical for constructing carbon-carbon bonds in drug discovery. Additionally, the trifluoromethoxy group enhances metabolic stability, a property highly sought after in modern pharmaceuticals.

From an industrial perspective, CAS No. 1804369-18-3 is gaining traction as a key building block for heterocyclic compounds. Its synthesis involves multi-step processes, often requiring precise control over reaction conditions to ensure high purity and yield. The chloromethyl moiety, for instance, allows for further functionalization, making it a versatile precursor in organic synthesis. This adaptability aligns with the growing trend of custom synthesis and tailor-made intermediates in the chemical industry.

Environmental and regulatory considerations are also shaping the discourse around Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate. As sustainability becomes a priority, researchers are exploring greener synthetic routes for such compounds, minimizing waste and energy consumption. The compound's iodine component, while useful in reactions, also raises questions about resource availability, prompting investigations into alternative halogen sources or recycling methods.

In the context of drug development, this pyridine derivative is being studied for its potential in targeting specific enzymes or receptors. The trifluoromethoxy group, known for its lipophilicity and electron-withdrawing effects, is often incorporated into molecules to improve bioavailability and binding affinity. These attributes make CAS No. 1804369-18-3 a candidate for probing structure-activity relationships in medicinal chemistry projects.

Another area of interest is the compound's application in agrochemicals. Pyridine-based compounds are frequently used in pesticides and herbicides due to their ability to interfere with biological processes in pests. The chloromethyl and iodo groups in Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate could contribute to modes of action that are both effective and selective, addressing the need for safer crop protection solutions.

Looking ahead, the scientific community anticipates further innovations involving CAS No. 1804369-18-3. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are likely to play a pivotal role in identifying new therapeutic leads. Moreover, collaborations between academia and industry could unlock novel applications, from advanced materials to bioconjugation techniques.

In summary, Ethyl 3-(chloromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetate represents a fascinating intersection of chemistry and innovation. Its multifaceted utility underscores the importance of specialized intermediates in pushing the boundaries of science and technology. As research progresses, this compound is poised to contribute significantly to breakthroughs across multiple disciplines.